Cas no 1286744-02-2 ({3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride)

• Product name: {3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride
• CAS No: 1286744-02-2
• MF: C₅H₆ClF₃N₄S
• MW: 246.641148090363
• MDL: MFCD23382420
• CID: 1222671
• PubChem ID: 121226030

{3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride Chemical and Physical Properties

Names and Identifiers

• {3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride
• 2-Hydrazinyl-3-(trifluoromethylthio)pyrazine hydrochloride, 97%
• 2-Hydrazinyl-3-((trifluoromethyl)thio)pyrazine hydrochloride
• 2-Hydrazinyl-3-((trifluoromethyl)thio)pyrazinehydrochloride
• 1286744-02-2
• [3-(trifluoromethylsulfanyl)pyrazin-2-yl]hydrazine;hydrochloride
• 2-Hydrazinyl-3-(trifluoromethylthio)pyrazine hydrochloride

• MDL： MFCD23382420
• Inchi： InChI=1S/C5H5F3N4S.ClH/c6-5(7,8)13-4-3(12-9)10-1-2-11-4;/h1-2H,9H2,(H,10,12);1H
• InChI Key： JSUOKLHDDKLVDV-UHFFFAOYSA-N
• SMILES： C1=CN=C(C(=N1)NN)SC(F)(F)F.Cl

Computed Properties

• Exact Mass: 245.9953796g/mol
• Monoisotopic Mass: 245.9953796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1Ų

Additional information on {3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride

{3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride: A Novel Compound in Pharmaceutical and Biomedical Research

{3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride is a multifunctional organic compound characterized by its unique molecular structure, which combines a pyrazinyl ring with a trifluoromethylsulfanyl group and a hydrazinium chloride moiety. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, enzyme inhibition, and molecular targeting. The trifluoromethyl group, a common feature in pharmaceuticals, enhances the compound's metabolic stability and lipophilicity, while the hydrazine scaffold provides opportunities for diverse chemical modifications. The sulfanyl (thioether) functionality further contributes to its reactivity and biological activity, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of {3-[(trifluoromethyl)sulfanyl]-2-pyrazinyl}hydrazinium Chloride in modulating cellular signaling pathways. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit the PI3K/AKT/mTOR pathway, a key regulator of cell proliferation and survival. This finding suggests potential applications in oncology, particularly in targeting aggressive cancers such as pancreatic carcinoma and non-small cell lung cancer. The compound's ability to disrupt this pathway was further supported by in vitro assays showing significant inhibition of tumor cell growth at nanomolar concentrations.

Another critical aspect of {3-...